Cas no 16718-12-0 (2-(Phenylthio)thiophene)
2-(Phenylthio)thiophene structure
Product Name:2-(Phenylthio)thiophene
CAS No:16718-12-0
MF:C10H8S2
MW:192.300519943237
MDL:MFCD00052141
CID:87730
PubChem ID:2778915
Update Time:2025-04-18
2-(Phenylthio)thiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-(Phenylthio)thiophene
- Phenyl 2-thienyl sulphide
- 2-phenylsulfanylthiophene
- 2-Phenylmercapto-thiophen
- 2-phenylsulfanyl-thiophene
- phenyl 2-thienyl sulfide
- phenyl thiophen-2-yl sulfide
- phenyl-(thien-2-yl)-sulphide
- BUTTPARK 94\04-71
- Phenyl-2-thienylsulfide
- 2-(phenylmercapto)thiophene
- 2-(Phenylthio)thiophene, 97+%
- JQTBWKNYWACCRU-UHFFFAOYSA-N
- FT-0608911
- 2-(phenylsulfanyl)thiophene
- Thiophene, 2-(phenylthio)-
- 16718-12-0
- 2-phenylthiothiophene
- MFCD00052141
- DTXSID30381192
- (2-thienyl)phenylsulfide
- Thiophene,2-(phenylthio)-
- AS-76460
- SCHEMBL588852
- phenylthiophenyl sulfide
- A904619
- AKOS024318886
- CS-0156049
- E76926
- ?2-(PHENYLTHIO)THIOPHENE
-
- MDL： MFCD00052141
- Inchi： 1S/C10H8S2/c1-2-5-9(6-3-1)12-10-7-4-8-11-10/h1-8H
- InChI Key： JQTBWKNYWACCRU-UHFFFAOYSA-N
- SMILES： S(C1=CC=CS1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 192.00700
- Monoisotopic Mass: 192.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4
- Topological Polar Surface Area: 53.5A^2
Experimental Properties
- Color/Form: Not determined
- Density: 109
- Boiling Point: 111 °C
- Flash Point: 109-110°C/0.4mm
- Refractive Index: 1.667
- PSA: 53.54000
- LogP: 3.89930
- Solubility: Not determined
2-(Phenylthio)thiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Phenylthio)thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169003759-10g |
2-(Phenylthio)thiophene |
16718-12-0 | 95% | 10g |
$400.00 | 2022-04-02 | |
| TRC | P228350-500mg |
2-(Phenylthio)thiophene |
16718-12-0 | 500mg |
$ 200.00 | 2022-06-03 | ||
| TRC | P228350-1000mg |
2-(Phenylthio)thiophene |
16718-12-0 | 1g |
$ 320.00 | 2022-06-03 | ||
| TRC | P228350-2000mg |
2-(Phenylthio)thiophene |
16718-12-0 | 2g |
$ 515.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-RD092-200mg |
2-(Phenylthio)thiophene |
16718-12-0 | 97% | 200mg |
￥169.0 | 2022-02-28 | |
| abcr | AB118555-1 g |
2-(Phenylthio)thiophene, 97%; . |
16718-12-0 | 97% | 1g |
€72.40 | 2023-05-10 | |
| abcr | AB118555-5 g |
2-(Phenylthio)thiophene, 97%; . |
16718-12-0 | 97% | 5g |
€201.00 | 2023-05-10 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A13708-1g |
2-(Phenylthio)thiophene, 97+% |
16718-12-0 | 97+% | 1g |
￥551.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A13708-5g |
2-(Phenylthio)thiophene, 97+% |
16718-12-0 | 97+% | 5g |
￥3213.00 | 2023-03-01 | |
| Matrix Scientific | 085812-1g |
2-(Phenylthio)thiophene, 97% |
16718-12-0 | 97% | 1g |
$80.00 | 2023-09-05 |
2-(Phenylthio)thiophene Related Literature
-
1. 110. The synthesis of some aryl 2-thienyl sulphones and the nitration of thiophen-2-sulphonyl chlorideH. Burton,W. A. Davy J. Chem. Soc. 1948 525
-
2. 111. The use of phenylmagnesium bromide for the preparation of phenyl aryl sulphides, sulphoxides, and sulphonesH. Burton,W. A. Davy J. Chem. Soc. 1948 528
-
3. 111. The use of phenylmagnesium bromide for the preparation of phenyl aryl sulphides, sulphoxides, and sulphonesH. Burton,W. A. Davy J. Chem. Soc. 1948 528
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